Cas no 2098090-64-1 (2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one)

• Product Name: 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• CAS No: 2098090-64-1
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5724701
• PubChem ID: 121202301
• Update Time: 2025-10-25

2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• 1-Propanone, 2-chloro-1-(1-oxa-8-azaspiro[5.5]undec-8-yl)-
• F1907-6112
• 2098090-64-1
• starbld0039414
• AKOS026710481

• Inchi： 1S/C12H20ClNO2/c1-10(13)11(15)14-7-4-6-12(9-14)5-2-3-8-16-12/h10H,2-9H2,1H3
• InChI Key： HVSKODSHPWHKNS-UHFFFAOYSA-N
• SMILES： C(N1CCCC2(OCCCC2)C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 384.6±27.0 °C(Predicted)
• pka: -0.31±0.20(Predicted)

Additional information on 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one: A Comprehensive Overview

The compound with CAS No. 2098090-64-1, commonly referred to as 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic compounds, which are characterized by their unique structural features that combine two or more rings fused at a single atom. The spiro[5.5]undecane core of this molecule is particularly notable, as it provides a rigid framework that can influence the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the precise construction of complex spirocyclic frameworks, including the one found in 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one. Researchers have employed various strategies, such as ring-closing metathesis and intramolecular cyclization, to synthesize this compound efficiently. The presence of the chlorine substituent at the second position of the propanone moiety adds another layer of complexity to its structure, potentially influencing its reactivity and selectivity in biological systems.

From a pharmacological perspective, 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propanone has shown promising activity in preclinical studies targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain enzyme pathways implicated in neurodegenerative diseases. The spirocyclic architecture is believed to play a critical role in modulating the compound's ability to interact with target proteins, thereby enhancing its therapeutic potential.

Moreover, the oxa and aza functionalities within the spirocyclic framework contribute to the compound's unique physicochemical properties. These features not only influence its solubility and stability but also impact its ability to cross biological membranes, which is crucial for drug delivery. Recent research has explored the use of computational modeling techniques to predict and optimize these properties, paving the way for more effective drug design.

In terms of applications, 2-Chloro...